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Compound of Interest

Compound Name: 1-Methylpyrrolidine

Cat. No.: B122478

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical decision in chemical synthesis, formulation,
and manufacturing, directly impacting reaction efficiency, product purity, process safety, and
environmental footprint. Among the vast array of available solvents, nitrogen-containing
heterocyclic compounds are valued for their unique solvency characteristics. This guide
provides an objective, data-driven comparison between two such solvents: 1-
Methylpyrrolidine and N-Methyl-2-pyrrolidone (NMP), to assist researchers and drug
development professionals in making informed decisions.

NMP, a lactam, is a well-established, powerful, aprotic solvent widely used in the
pharmaceutical, petrochemical, and electronics industries for its high solvency and thermal
stability.[1][2][3][4] However, its classification as a reproductive toxicant has necessitated a
search for safer alternatives.[1] 1-Methylpyrrolidine, a cyclic aliphatic amine, presents itself as
a potential alternative, sharing structural similarities but differing significantly in chemical
functionality. This guide will compare their physicochemical properties, performance
applications, and safety profiles, supported by experimental data and protocols.

Physicochemical Properties: A Head-to-Head
Comparison

The fundamental properties of a solvent dictate its behavior and suitability for specific
applications. 1-Methylpyrrolidine is a highly volatile, low-boiling point amine, while NMP is a
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high-boiling, thermally stable lactam. These differences are summarized below.

Property

1-Methylpyrrolidine

N-Methyl-2-
pyrrolidone (NMP)

References

Chemical Structure

A five-membered
saturated ring with a
methyl group on the

nitrogen atom (a

A five-membered
lactam (a cyclic
amide) with a methyl

group on the nitrogen

tertiary amine). atom.
CAS Number 120-94-5 872-50-4
Molecular Formula CsHiiN CsHaNO
Molar Mass ( g/mol ) 85.15 99.13

Clear, colorless to

Colorless to light

Appearance light yellow liquid yellow liquid

Odor Strong, amine/fish-like  Faint, mild amine-like
Boiling Point (°C) 76 - 81 202 - 204

Melting Point (°C) -90 -24

Density (g/mL)

~0.800 (at 20°C)

~1.028 (at 25°C)

Flash Point (°C)

-16 to -7

91-95

Vapor Pressure

100 hPa (at 20°C)

0.324 hPa (at 20°C)

Water Solubility

Fully miscible

Miscible

pKa

10.32 (at 25°C)

-0.41 (Predicted)

Viscosity (mPa-s)

Low (data not

1.661 (at 25°C)

specified)
Dipole Moment -
Not specified 4.09
(Debye)
Dielectric Constant Not specified 32.2 (at 25°C)
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Structural and Functional Differences

The primary distinction lies in their functional group: 1-Methylpyrrolidine is a tertiary amine,
making it basic, while NMP is a lactam (an amide), which is neutral. This difference in
functionality is key to their chemical behavior.

NMP Hazard Profile 1-Methylpyrrolidine Hazard Profile

N-Methyl-2-pyrrolidone

(NMP) 1-Methylpyrrolidine

Primary Hazard

Skin, Eye, & Respiratory
Irritant

Reproductive Toxicant
(H360D: May damage the unborn child)

Highly Flammable Corrosive Acutely Toxic
(H225) (Causes severe skin/eye d (Swallc Inhaled)

Developmental Toxicity
(Fetal weight reduction, infertility at high doses)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide: 1-Methylpyrrolidine vs. N-Methyl-
2-pyrrolidone (NMP) as Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122478#1-methylpyrrolidine-vs-n-methyl-2-
pyrrolidone-nmp-as-a-solvent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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